Cas no 2171190-77-3 ((2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid)
(2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
- EN300-1574735
- 2171190-77-3
- (2S)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]butanoic acid
-
- Inchi: 1S/C24H28N2O5/c1-3-15(13-22(27)26-21(4-2)23(28)29)25-24(30)31-14-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,15,20-21H,3-4,13-14H2,1-2H3,(H,25,30)(H,26,27)(H,28,29)/t15-,21-/m0/s1
- InChI Key: YVXOHCDQRXHRLP-BTYIYWSLSA-N
- SMILES: O(C(N[C@@H](CC)CC(N[C@H](C(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 424.19982200g/mol
- Monoisotopic Mass: 424.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 10
- Complexity: 618
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 105Ų
(2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1574735-0.05g |
(2S)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]butanoic acid |
2171190-77-3 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1574735-0.1g |
(2S)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]butanoic acid |
2171190-77-3 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1574735-0.25g |
(2S)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]butanoic acid |
2171190-77-3 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1574735-0.5g |
(2S)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]butanoic acid |
2171190-77-3 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1574735-1.0g |
(2S)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]butanoic acid |
2171190-77-3 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1574735-2.5g |
(2S)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]butanoic acid |
2171190-77-3 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1574735-5.0g |
(2S)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]butanoic acid |
2171190-77-3 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1574735-10.0g |
(2S)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]butanoic acid |
2171190-77-3 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1574735-50mg |
(2S)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]butanoic acid |
2171190-77-3 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1574735-100mg |
(2S)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]butanoic acid |
2171190-77-3 | 100mg |
$2963.0 | 2023-09-24 |
(2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
Chemical and Biological Properties of (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic Acid (CAS No. 2171190-77-3)
Compound with the CAS number 2171190-77-3 and the systematic name (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex structure, has garnered attention due to its potential applications in drug development and biochemical research. The intricate arrangement of functional groups, including amino, amide, and fluorenylmethoxycarbonyl moieties, makes it a versatile candidate for further investigation.
The structural motif of this compound is particularly noteworthy. The presence of a chiral center at the (2S) position contributes to its stereochemical diversity, which is a critical factor in the design of biologically active molecules. The (3S)-configuration further enhances its complexity, making it a promising candidate for studies involving enzyme inhibition and receptor binding. The fluorenylmethoxycarbonyl (Fmoc) group is a well-known protecting group in peptide synthesis, but its incorporation into this molecule suggests broader applications beyond simple peptide chemistry.
Recent research has highlighted the importance of fluorinated compounds in medicinal chemistry due to their enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of the fluorene moiety into (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid may contribute to these desirable properties. Additionally, the amide bond within the molecule provides a site for further chemical modification, allowing for the creation of derivatives with tailored biological activities.
In vitro studies have begun to explore the potential of this compound as an intermediate in the synthesis of more complex pharmacophores. Its dual functionality as both an amino acid derivative and a protected amine makes it particularly useful in multi-step synthetic routes. Researchers are investigating its role in the development of novel therapeutic agents that target specific biological pathways.
The amide group in (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid also presents opportunities for exploration in peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The structural features of this compound may facilitate the development of peptidomimetic analogs with improved pharmacological properties.
The stereochemistry of this molecule is another area of interest. Chiral drugs often exhibit different biological activities depending on their configuration, making stereochemical control crucial in drug design. The (2S)-(3S) configuration of (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid provides a unique starting point for studying the impact of chirality on biological activity. This could lead to insights into how stereochemistry influences drug-receptor interactions and overall efficacy.
Efforts are underway to synthesize derivatives of this compound that may exhibit enhanced binding affinity or selectivity for specific targets. By modifying functional groups or introducing additional substituents, researchers aim to optimize its pharmacological profile. Computational modeling and high-throughput screening techniques are being employed to identify promising modifications.
The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool in biochemical research, particularly in studies involving enzyme mechanisms and protein-protein interactions. The fluorene tag also facilitates detection and tracking in biochemical assays, making it useful for imaging and diagnostic applications.
The synthesis of complex molecules like (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid represents a significant challenge in organic chemistry but also offers numerous opportunities for innovation. Advances in synthetic methodologies have made it increasingly feasible to construct such intricate structures with high precision. These advancements are enabling researchers to explore new chemical space and develop novel therapeutics.
In conclusion, compound CAS No. 2171190-77-3 holds considerable promise as a building block for future pharmaceuticals and biochemical research tools. Its complex structure, chiral centers, and functional groups provide a rich foundation for further exploration. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an important role in advancing both medicinal chemistry and biotechnology.
2171190-77-3 ((2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)